Cas no 2229126-39-8 ({2,2-dimethyl-3-(2,4,6-trimethylphenyl)methylcyclopropyl}methanamine)

• Product Name: {2,2-dimethyl-3-(2,4,6-trimethylphenyl)methylcyclopropyl}methanamine
• CAS No: 2229126-39-8
• MF: C₁₆H₂₅N
• MW: 231.376404523849
• CID: 6286935
• PubChem ID: 165711242
• Update Time: 2025-10-30

{2,2-dimethyl-3-(2,4,6-trimethylphenyl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {2,2-dimethyl-3-(2,4,6-trimethylphenyl)methylcyclopropyl}methanamine
• 2229126-39-8
• {2,2-dimethyl-3-[(2,4,6-trimethylphenyl)methyl]cyclopropyl}methanamine
• EN300-1810494

• Inchi： 1S/C16H25N/c1-10-6-11(2)13(12(3)7-10)8-14-15(9-17)16(14,4)5/h6-7,14-15H,8-9,17H2,1-5H3
• InChI Key： PVCDDCZEMYBXST-UHFFFAOYSA-N
• SMILES： NCC1C(CC2C(C)=CC(C)=CC=2C)C1(C)C

Computed Properties

• Exact Mass: 231.198699802g/mol
• Monoisotopic Mass: 231.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26Ų

Additional information on {2,2-dimethyl-3-(2,4,6-trimethylphenyl)methylcyclopropyl}methanamine

Chemical Overview of CAS No 2229126-39-8: {2,2-dimethyl-3-(2,4,6-trimethylphenyl)methylcyclopropyl}methanamine

The compound with CAS No 2229126-39-8, commonly referred to as {2,2-dimethyl-3-(2,4,6-trimethylphenyl)methylcyclopropyl}methanamine, is a complex organic molecule with significant applications in various fields. This compound is characterized by its unique structure, which includes a cyclopropane ring substituted with methyl groups and a phenyl ring bearing multiple methyl substituents. The methanamine group further enhances its functional versatility.

Recent studies have highlighted the importance of this compound in the development of advanced materials and pharmaceuticals. Its structure provides a platform for exploring novel chemical reactions and interactions. For instance, researchers have investigated its potential as a precursor in the synthesis of bioactive compounds. The presence of the cyclopropane ring introduces strain into the molecule, making it highly reactive under certain conditions. This property has been leveraged in designing new synthetic pathways for drug discovery.

The synthesis of {2,2-dimethyl-3-(2,4,6-trimethylphenyl)methylcyclopropyl}methanamine involves multi-step processes that require precise control over reaction conditions. The starting materials typically include alkyl halides and aromatic compounds with appropriate substitution patterns. The formation of the cyclopropane ring is a critical step that often employs transition metal catalysts to facilitate cyclization. Recent advancements in catalytic methods have improved the yield and purity of this compound.

In terms of physical properties, this compound exhibits a melting point that is consistent with its molecular weight and structural complexity. Its solubility in common organic solvents makes it suitable for various analytical techniques such as chromatography and spectroscopy. Researchers have also explored its thermal stability under different conditions to assess its suitability for high-temperature applications.

The application of {2,2-dimethyl-3-(2,4,6-trimethylphenyl)methylcyclopropyl}methanamine extends beyond traditional chemical synthesis. It has been utilized in polymer science as a building block for creating advanced materials with tailored properties. Additionally, its role in medicinal chemistry has been explored through computational modeling to predict its bioavailability and pharmacokinetics.

Recent breakthroughs in computational chemistry have enabled detailed studies of the electronic structure of this compound. These studies reveal that the methyl groups on the phenyl ring significantly influence the molecule's electronic distribution. This insight has been instrumental in designing derivatives with enhanced biological activity.

In conclusion, CAS No 2229126-39-8 represents a versatile compound with promising potential across multiple disciplines. Its unique structure and reactivity make it a valuable tool for researchers in chemistry and related fields. Continued exploration into its properties and applications will undoubtedly yield further innovations in science and technology.